ethyl 2-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzoate

• IUPAC Name: ethyl 2-(6,6-dimethyl-4-oxo-5,7-dihydroindazol-1-yl)benzoate
• InChI: InChI=1S/C18H20N2O3/c1-4-23-17(22)12-7-5-6-8-14(12)20-15-9-18(2,3)10-16(21)13(15)11-19-20/h5-8,11H,4,9-10H2,1-3H3
• InChI Key: MBXNTSHAISKGEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1N2C3=C(C=N2)C(=O)CC(C3)(C)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

Ethyl 2-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of ethyl 2-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzoate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In cancer cells, it has been shown to inhibit cell growth and induce apoptosis. Additionally, it has been shown to reduce inflammation in animal models of inflammation. However, more studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 2-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzoate in lab experiments is its high purity and yield. Additionally, it has been extensively studied for its potential applications in various fields, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its relatively high cost, which may limit its widespread use.

Future Directions

There are several future directions for the study of ethyl 2-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzoate. One direction is the further study of its mechanism of action, which may lead to the development of new drugs for the treatment of cancer and inflammation. Additionally, more studies are needed to fully understand the biochemical and physiological effects of this compound. Another direction is the synthesis of new materials using this compound as a building block, which may lead to the development of new materials with unique properties. Finally, more studies are needed to determine the optimal dosage and administration of this compound for its potential applications in various fields.
Conclusion
This compound is a promising compound that has potential applications in various fields. Its synthesis method has been well-established, and its mechanism of action has been extensively studied. While more studies are needed to fully understand its biochemical and physiological effects, this compound shows promise as a potential drug for the treatment of cancer and inflammation. Additionally, its potential as a building block for the synthesis of new materials makes it a promising candidate for further research.

Scientific Research Applications

Ethyl 2-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzoate has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been shown to have anticancer activity against a variety of cancer cell lines. Additionally, it has been studied for its potential as an anti-inflammatory agent, with promising results. In the field of materials science, this compound has been studied for its potential as a building block for the synthesis of new materials with unique properties.